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Compound of Interest

Compound Name: 1,6-Bis(trichlorosilyl)hexane

Cat. No.: B083055 Get Quote

Technical Guide: 1,6-Bis(trichlorosilyl)hexane
Audience: Researchers, scientists, and drug development professionals.

Core Molecular Information
1,6-Bis(trichlorosilyl)hexane is an organochlorosilane compound used as a chemical

intermediate in research and industrial applications.[1] Its fundamental properties, molecular

formula, and molecular weight are crucial for its application in chemical synthesis and material

science.

Quantitative Data
The essential quantitative data for 1,6-Bis(trichlorosilyl)hexane is summarized in the table

below.
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Property Value References

Molecular Formula C6H12Cl6Si2 [1][2][3][4]

Linear Formula Cl3Si(CH2)6SiCl3

Molecular Weight 353.05 g/mol [2][4]

CAS Number 13083-94-8 [2][3]

Density 1.327 g/mL at 25 °C [2]

Boiling Point 281 °C [4]

Melting Point <25 °C [2][4]

Refractive Index n20/D 1.475

Molecular Structure and Logic
The structure of 1,6-Bis(trichlorosilyl)hexane consists of a central hexane chain (a six-carbon

alkane backbone). Each end of this chain is bonded to a trichlorosilyl (-SiCl3) group. This

bifunctional nature is key to its reactivity and use as a crosslinking agent or monomer in

polymer synthesis.

Logical Structure of 1,6-Bis(trichlorosilyl)hexane

1,6-Bis(trichlorosilyl)hexane

Hexane Core

Trichlorosilyl Group 1

C1 bond
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C6 bond
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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